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Compound of Interest

Compound Name: 5-Fluoro-2-iodobenzoic acid

Cat. No.: B1316771 Get Quote

A Comprehensive Safety Review of 5-Fluoro-2-
iodobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for 5-Fluoro-2-
iodobenzoic acid (CAS No. 52548-63-7), a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] The following sections summarize its physical and

chemical properties, hazard classifications, handling procedures, and emergency response

measures, drawing from publicly available Safety Data Sheets (SDS).

Physicochemical Properties
5-Fluoro-2-iodobenzoic acid is a solid at room temperature.[2] Key quantitative properties are

summarized in the table below.
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Property Value Source

Molecular Formula C₇H₄FIO₂ [2][3][4]

Molecular Weight 266.01 g/mol [2][3][4]

CAS Number 52548-63-7 [2][3][4]

Melting Point 145-149 °C [2]

Assay 97% [2]

Hazard Identification and Classification
This compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to its toxicity

if swallowed and its irritant effects on the skin, eyes, and respiratory system.[2][3]

The GHS classification for 5-Fluoro-2-iodobenzoic acid is as follows:

Acute Toxicity, Oral (Category 3)[2]

Skin Irritation (Category 2)[2][3]

Serious Eye Irritation (Category 2)[2][3]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system[2]

The signal word for this chemical is "Danger".[2][3]

The following diagram illustrates the logical flow of hazard identification based on the GHS

classifications.
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5-Fluoro-2-iodobenzoic Acid

GHS Hazard Classifications

CAS: 52548-63-7

H301: Toxic if swallowed
(Acute Tox. 3 Oral) is classified as

H315: Causes skin irritation
(Skin Irrit. 2)

 is classified as

H319: Causes serious eye irritation
(Eye Irrit. 2)

 is classified as

H335: May cause respiratory irritation
(STOT SE 3)

 is classified as

Click to download full resolution via product page

GHS Hazard Classification Flowchart

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use in a well-ventilated area.[3][5]

Wear appropriate personal protective equipment (PPE).[2][5]

Wash hands thoroughly after handling.[5][6]

Storage:
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Store in a cool, dry, and well-ventilated place.[3][5]

Keep the container tightly closed.[3][5]

Store locked up.[3][5]

Incompatible materials include strong oxidizing agents and strong bases.[5][7]

The following diagram outlines the workflow for personal protection when handling this

substance.

Required Personal Protective Equipment

Handling 5-Fluoro-2-iodobenzoic Acid

Eyeshields / Safety Goggles
(per 29 CFR 1910.133 or EN166)

Protect Eyes

Protective Gloves

Protect Skin

Dust Mask (Type N95 or P2)
(if dust is generated)

Protect Respiratory System

Protective Clothing

Protect Body

Safe Handling

Click to download full resolution via product page

Personal Protective Equipment Workflow

First-Aid Measures
In case of exposure, immediate medical attention is crucial. The following table and diagram

summarize the recommended first-aid procedures.
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Exposure Route First-Aid Procedure

If Swallowed
Immediately call a POISON CENTER or

doctor/physician.[3] Rinse mouth.[6][8]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3] Immediately call an

ophthalmologist.

If on Skin

Take off immediately all contaminated clothing.

Wash with plenty of soap and water.[5][6] If skin

irritation occurs, get medical advice/attention.[6]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing.[5][8] If breathing is

difficult, give oxygen.[5] If not breathing, give

artificial respiration.[5]

The decision-making process for first aid is illustrated in the diagram below.
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Route of Exposure

First-Aid Actions

General Advice

Exposure to
5-Fluoro-2-iodobenzoic Acid

Swallowed In Eyes On Skin Inhaled

Immediately call POISON CENTER/doctor.
Rinse mouth.

Rinse with water for several minutes.
Remove contact lenses.

Continue rinsing.
Immediately call ophthalmologist.

Take off contaminated clothing.
Wash with plenty of soap and water.

Get medical advice if irritation occurs.

Move to fresh air.
Keep comfortable for breathing.

Give oxygen or artificial respiration if needed.

Consult a physician.
Show this safety data sheet to the doctor.

Click to download full resolution via product page

First-Aid Decision-Making Flowchart

Experimental Protocols
The Safety Data Sheets reviewed for this guide provide hazard information based on the

intrinsic properties of the chemical as mandated by regulatory bodies. They do not contain

detailed experimental protocols for the toxicological or physicochemical tests conducted. For

specific experimental methodologies, researchers should consult primary scientific literature or

specialized toxicological databases.

Disclaimer: This document is intended for informational purposes only and is based on publicly

available Safety Data Sheets. It is not a substitute for a formal risk assessment. Always consult

the original SDS from the supplier before handling this chemical and adhere to all institutional

and regulatory safety guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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